Cas no 343268-79-1 (2-Thiophenecarboxaldehyde, 3,4-dimethyl- (9CI))

2-Thiophenecarboxaldehyde, 3,4-dimethyl- (9CI) is a heterocyclic aldehyde featuring a thiophene ring substituted with methyl groups at the 3 and 4 positions. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of the formyl group and methyl substituents enhances its reactivity, enabling selective modifications for complex molecule construction. Its stable structure and well-defined chemical properties make it suitable for use in controlled reactions, including condensations and cyclizations. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic applications.

2-Thiophenecarboxaldehyde, 3,4-dimethyl- (9CI) structure

343268-79-1 structure

Product Name:2-Thiophenecarboxaldehyde, 3,4-dimethyl- (9CI)

CAS No:343268-79-1

MF:C₇H₈OS

MW:140.202820777893

CID:1020010

PubChem ID:12518395

Update Time:2025-05-28

2-Thiophenecarboxaldehyde, 3,4-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxaldehyde, 3,4-dimethyl- (9CI)
- AT33166
- 3,4-Dimethylthiophene-2-carbaldehyde
- EN300-4286043
- SCHEMBL2064365
- BKJFHBZANQQLNO-UHFFFAOYSA-N
- 3,4-dimethyl-2-thiophenecarboxaldehyde
- 343268-79-1
- 123698-37-3
- DB-356622
- 2-formyl-3,4-dimethylthiophene
- 2-formyl-3,4-dimethylthiophen
- Z1216838624
- DTXSID70501110
- Inchi： 1S/C7H8OS/c1-5-4-9-7(3-8)6(5)2/h3-4H,1-2H3
- InChI Key： BKJFHBZANQQLNO-UHFFFAOYSA-N
- SMILES： S1C=C(C)C(C)=C1C=O

Computed Properties

Exact Mass: 140.02958605g/mol
Monoisotopic Mass: 140.02958605g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 45.3Å²

2-Thiophenecarboxaldehyde, 3,4-dimethyl- (9CI) Pricemore >>

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